1-(3-Aminophenyl)cyclobutane-1-carboxylic acid

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 1-(3-aminophenyl)cyclobutane-1-carboxylic acid
• InChI: InChI=1S/C11H13NO2/c12-9-4-1-3-8(7-9)11(10(13)14)5-2-6-11/h1,3-4,7H,2,5-6,12H2,(H,13,14)
• InChI Key: FZRLJWPDLXASEU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2=CC(=CC=C2)N)C(=O)O

Description

1-(3-Aminophenyl)cyclobutane-1-carboxylic acid is a cyclobutane-based carboxylic acid derivative featuring a 3-aminophenyl substituent. The cyclobutane ring introduces conformational rigidity, while the carboxylic acid and aromatic amine groups enable diverse reactivity, making it a valuable intermediate in pharmaceutical synthesis . Its molecular formula is C₁₁H₁₃NO₂ (molecular weight: 191.23 g/mol), with the amino group (-NH₂) positioned at the meta position on the phenyl ring. This structural motif is distinct from other cyclobutane derivatives, where substituents or functional groups may vary in position and electronic properties.

Biological Activity

1-(3-Aminophenyl)cyclobutane-1-carboxylic acid is a compound of interest due to its potential biological activities, particularly in the context of cancer research and amino acid transport mechanisms. This article reviews the biological activity of this compound, including its mechanisms of action, pharmacological effects, and relevant case studies.

• Molecular Formula : C10H12N2O2
• Molecular Weight : 192.21 g/mol
• CAS Number : 2171906-43-5

The biological activity of 1-(3-Aminophenyl)cyclobutane-1-carboxylic acid is primarily attributed to its structural similarity to naturally occurring amino acids, which allows it to interact with various transport systems and receptors in biological systems. Notably, it has been shown to act as a substrate for L-type amino acid transporters, facilitating its uptake in cells.

Case Studies and Experimental Data

• Amino Acid Transport Studies :
  • In vitro studies using 9L gliosarcoma cells indicated that 1-(3-Aminophenyl)cyclobutane-1-carboxylic acid is effectively transported via L-type amino acid transport mechanisms. The uptake was significant, reaching approximately 8-10% of the injected dose per million cells .
  • Biodistribution studies in rodent models demonstrated high tumor-to-brain ratios, suggesting potential applications in tumor imaging and therapy. For instance, compounds structurally related to 1-(3-Aminophenyl)cyclobutane-1-carboxylic acid exhibited tumor uptake ratios as high as 7:1 compared to normal brain tissue .
• Pharmacological Effects :
  • The compound has shown promise in modulating pathways associated with tumor growth and metabolism. Its ability to mimic amino acids allows it to interfere with metabolic pathways that are crucial for cancer cell proliferation .
  • Further research indicates that derivatives of this compound may enhance the efficacy of radiolabeled amino acids used in positron emission tomography (PET), improving tumor detection rates .

Comparative Analysis with Related Compounds

To understand the unique properties of 1-(3-Aminophenyl)cyclobutane-1-carboxylic acid, a comparison with similar compounds is useful:

Compound Name	Structure	Biological Activity	Notes
1-amino-3-[18F]fluoromethyl-cyclobutane-1-carboxylic acid	Structure	High uptake in gliosarcoma cells	Used as a PET ligand
1-amino-3-iodomethylene-cyclobutane-1-carboxylic acid	Structure	Effective SPECT tracer for brain tumors	Demonstrated significant tumor targeting ability

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs, highlighting differences in substituents, molecular properties, and applications:

Compound Name	Molecular Formula	Substituent (Position)	Molecular Weight (g/mol)	Key Properties/Applications	References
1-(3-Aminophenyl)cyclobutane-1-carboxylic acid	C₁₁H₁₃NO₂	-NH₂ (3-phenyl)	191.23	Pharmaceutical intermediate
1-(3-Chlorophenyl)cyclobutane-1-carboxylic acid	C₁₁H₁₁ClO₂	-Cl (3-phenyl)	224.69	Organic synthesis intermediate
1-(3-Cyanophenyl)cyclobutane-1-carboxylic acid	C₁₂H₁₁NO₂	-CN (3-phenyl)	201.22	Research chemical (collision studies)
1-Amino-3-fluorocyclobutane-1-carboxylic acid (FACBC)	C₄H₆FNO₂	-NH₂, -F (cyclobutane)	119.10	PET imaging agent for brain tumors
1-Benzylcyclobutane-1-carboxylic acid	C₁₂H₁₄O₂	-Benzyl (cyclobutane)	190.24	Low-hazard R&D compound
1-(Methoxycarbonyl)cyclobutane-1-carboxylic acid	C₇H₁₀O₄	-COOMe (cyclobutane)	158.15	Dicarboxylic acid derivative for synthesis

Key Comparative Analysis

Substituent Effects on Reactivity and Applications Electron-Donating vs. Electron-Withdrawing Groups: The amino group (-NH₂) in the target compound is electron-donating, enhancing the phenyl ring's nucleophilicity. In contrast, chloro (-Cl) and cyano (-CN) substituents (electron-withdrawing) reduce ring reactivity, favoring electrophilic substitution at specific positions . Biological Activity: FACBC, with an amino group directly on the cyclobutane ring, mimics proteinogenic amino acids, enabling tumor uptake in PET imaging . The target compound’s aryl amine may instead interact with enzymes or receptors via hydrogen bonding or π-π stacking.

Physical Properties Solubility: The carboxylic acid group confers water solubility, but lipophilicity varies with substituents. For example, the cyanophenyl analog (logP ~2.5) is more lipophilic than the aminophenyl derivative (logP ~1.8), impacting bioavailability .

Synthetic Utility Pharmaceutical Intermediates: The target compound’s amine group is a handle for amide or urea formation, critical in drug discovery . Chlorophenyl and cyanophenyl analogs serve as precursors for cross-coupling reactions (e.g., Suzuki-Miyaura) . Radiolabeling Potential: FACBC’s fluorine-18 labeling strategy could inspire analogous approaches for the target compound, though its aryl amine may require protective-group chemistry during synthesis .